Cas no 1928-70-7 (4,6-Pyrimidinediamine,N4,N4,N6-trimethyl-5-nitro-)

• Product Name: 4,6-Pyrimidinediamine,N4,N4,N6-trimethyl-5-nitro-
• CAS No: 1928-70-7
• MF: C₇H₁₁N₅O₂
• MW: 197.194540262222
• CID: 227778
• PubChem ID: 318044
• Update Time: 2025-04-19

4,6-Pyrimidinediamine,N4,N4,N6-trimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinediamine,N4,N4,N6-trimethyl-5-nitro-
• 4-N,4-N,6-N-trimethyl-5-nitropyrimidine-4,6-diamine
• 4,6-pyrimidinediamine, N~4~,N~4~,N~6~-trimethyl-5-nitro-
• N,N,N'-Trimethyl-5-nitropyrimidine-4,6-diamine
• NSC252070
• N,N'-TRIMETHYL-5-NITRO-4,6-PYRIMIDINEDIAMINE
• NSC-252070
• AKOS002883921
• DTXSID60312297
• 1928-70-7
• SCHEMBL13866827

• Inchi： 1S/C7H11N5O2/c1-8-6-5(12(13)14)7(11(2)3)10-4-9-6/h4H,1-3H3,(H,8,9,10)
• InChI Key： XIXGTUCJCWCQSW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(N=CN=C1N(C)C)NC)=O

Computed Properties

• Exact Mass: 197.09143
• Monoisotopic Mass: 197.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.358
• Boiling Point: 386.9°C at 760 mmHg
• Flash Point: 187.8°C
• Refractive Index: 1.649
• PSA: 84.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds